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Compound of Interest

Compound Name: Fmoc-Asp(NMe2)-OH

Cat. No.: B2406150

This guide provides an in-depth analysis of Fmoc-Asp(NMe2)-OH, a derivative of aspartic acid
crucial in peptide synthesis and drug development. It is tailored for researchers, scientists, and
professionals in the field, offering detailed information on its chemical properties, and will
explore its applications and experimental considerations.

Core Chemical Properties

Fmoc-Asp(NMe2)-OH, chemically known as Na-(9-fluorenylmethoxycarbonyl)-y-(N,N-
dimethyl)-L-asparagine, is a key building block in solid-phase peptide synthesis (SPPS). The
N,N-dimethylation of the side-chain amide offers unique characteristics to the resulting
peptides.

Below is a summary of its fundamental chemical data:

Property Value Reference
CAS Number 138585-02-1 [1][2]
Molecular Weight 382.42 g/mol [1][2]
Synonym Fmoc-Asn(Me2)-OH [2]

This table summarizes the key identifiers and physical properties of the compound.
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Conceptual Workflow for Application in Peptide
Synthesis

The primary application of Fmoc-Asp(NMe2)-OH is in Fmoc-based solid-phase peptide
synthesis. The following diagram illustrates a simplified, conceptual workflow of its
incorporation into a growing peptide chain.
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A conceptual workflow for the incorporation of Fmoc-Asp(NMe2)-OH in solid-phase peptide
synthesis.

Further Research and Protocols:

While the fundamental properties of Fmoc-Asp(NMe2)-OH are well-documented, detailed
experimental protocols and its involvement in specific signaling pathways are highly dependent
on the final peptide being synthesized. Researchers are encouraged to consult specialized
literature for protocols relevant to their specific peptide of interest. The CAS number (138585-
02-1) is a valuable tool for searching databases such as SciFinder, Reaxys, and PubMed for
application-specific methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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